Cas no 113631-50-8 (3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester)
113631-50-8 structure
Product Name:3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester
CAS No:113631-50-8
MF:C10H12N2O4
MW:224.213282585144
CID:1099545
PubChem ID:9815937
Update Time:2025-04-20
3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester
- diethyl pyridazine-3,6-dicarboxylate
- ZMYKJBRAQSFUON-UHFFFAOYSA-N
- SCHEMBL5642066
- 113631-50-8
- diethyl 3,6-pyridazinedicarboxylate
- DA-34847
-
- Inchi: 1S/C10H12N2O4/c1-3-15-9(13)7-5-6-8(12-11-7)10(14)16-4-2/h5-6H,3-4H2,1-2H3
- InChI Key: ZMYKJBRAQSFUON-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C(C(=O)OCC)N=N1)=O)CC
Computed Properties
- Exact Mass: 224.07970687g/mol
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 78.4Ų
3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
113631-50-8 (3,6-Pyridazinedicarboxylic acid 3,6-diethyl ester) Related Products
- 106584-51-4(Methyl 6-methylpyridazine-3-carboxylate)
- 34253-02-6(Methyl pyridazine-3-carboxylate)
- 64210-57-7(Ethyl 6-methylpyridazine-3-carboxylate)
- 1126-10-9(Ethyl pyridazine-3-carboxylate)
- 604000-34-2(3,6-Pyridazinedicarboxylic acid 3-ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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